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Compound of Interest

Compound Name: Tetraallyltin

Cat. No.: B1360086 Get Quote

IMMEDIATE SAFETY PRECAUTIONS: Tetraallyltin is a toxic, combustible liquid that is

harmful if swallowed, inhaled, or in contact with skin. It is also air and moisture sensitive.

Always handle this compound in a well-ventilated chemical fume hood while wearing

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.[1][2][3]

This guide provides essential safety and logistical information for the proper handling and

disposal of tetraallyltin, ensuring the safety of laboratory personnel and compliance with

environmental regulations.

Spill Management
In the event of a tetraallyltin spill, immediate and appropriate action is crucial to mitigate

exposure and contamination.

Operational Steps for Spill Cleanup:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area

and ensure the area is well-ventilated, preferably within a chemical fume hood.[1][4]

Contain the Spill: Use an inert absorbent material such as sand, silica gel, or vermiculite to

contain the spill.[1][2] Do not use combustible materials like sawdust.
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Collect the Waste: Carefully collect the absorbed material using non-sparking tools and place

it into a suitable, sealable, and properly labeled container for hazardous waste.[4]

Decontaminate the Area: Decontaminate the spill area with a suitable solvent (e.g., acetone

or ethanol), followed by a thorough washing with soap and water. Collect all decontamination

materials as hazardous waste.

Personal Decontamination: If skin contact occurs, wash the affected area immediately and

thoroughly with soap and water for at least 15 minutes.[1][2] Remove any contaminated

clothing.

Waste Collection and Storage
Proper collection and storage of tetraallyltin waste are critical to prevent accidental exposure

and environmental contamination.

Waste Containers: Use only designated, leak-proof, and chemically resistant containers for

collecting tetraallyltin waste.[5]

Labeling: Clearly label all waste containers with "Hazardous Waste," "Tetraallyltin," and any

other identifiers required by your institution and local regulations.[5]

Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[1][4]

Disposal Procedures
Tetraallyltin must be disposed of as hazardous waste in strict accordance with all local,

regional, and national regulations.[1][2][4] It is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific guidance.

Primary Disposal Method: Licensed Hazardous Waste Contractor

The recommended and safest method for the disposal of tetraallyltin is through a licensed

hazardous waste disposal company. These companies are equipped to handle and transport

hazardous chemicals safely and in compliance with all legal requirements.

Decontamination of Laboratory Glassware
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For decontaminating glassware that has come into contact with tetraallyltin, the following

procedure can be employed to convert the organotin compound into less harmful inorganic tin

oxides.

Experimental Protocol for Glassware Decontamination:

Initial Rinse: Rinse the glassware with an organic solvent such as acetone or ethanol to

remove the bulk of the tetraallyltin residue. Collect this solvent rinse as hazardous waste.

Oxidative Treatment: Immerse the rinsed glassware in a strong oxidizing solution, such as a

bleach bath or a 20% nitric acid solution, and let it soak overnight in a well-ventilated area.[6]

This process helps to break down the organotin compound.

Final Cleaning: After the overnight soak, thoroughly rinse the glassware with water, followed

by a final wash with soap and water.

Quantitative Data Summary
Property Value Reference

Molecular Formula C12H20Sn [2][7]

Molecular Weight 283.00 g/mol [7][8]

Appearance Colorless to light yellow liquid [2][7]

Density 1.179 g/mL at 25 °C [8]

Boiling Point 69-70 °C at 1.5 mmHg [8]

Flash Point 75 °C (167 °F) - closed cup [8]
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Caption: Workflow for the safe handling and disposal of tetraallyltin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360086#tetraallyltin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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